N-[4-[4-(Difluoromethoxy)phenyl]-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[4-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H19F2N3O3S/c1-2-16(25)24-9-7-13(8-10-24)17(26)23-19-22-15(11-28-19)12-3-5-14(6-4-12)27-18(20)21/h2-6,11,13,18H,1,7-10H2,(H,22,23,26)
• InChI Key: UULJIIRCWDUJDB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C19H19F2N3O3S
• Molecular Weight: 407.4 g/mol

Description

The compound “N-[4-[4-(Difluoromethoxy)phenyl]-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains several functional groups including a difluoromethoxy group, a phenyl ring, a thiazole ring, a prop-2-enoyl group, and a piperidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The difluoromethoxy group would likely contribute electron-withdrawing character, while the phenyl and thiazole rings could participate in aromatic stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the difluoromethoxy group might undergo nucleophilic substitution reactions, while the double bond in the prop-2-enoyl group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of both polar (difluoromethoxy, amide) and nonpolar (phenyl, alkene) groups could impact its solubility.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, handling complex organic molecules requires precautions to prevent ingestion, inhalation, or skin contact.

Future Directions

The future research directions for this compound could be vast and would largely depend on its intended application. If it’s a pharmaceutical candidate, studies could focus on optimizing its synthesis, improving its pharmacokinetics, and assessing its efficacy and safety.